Cas no 1249253-31-3 (Benzenamine, 2-(difluoromethoxy)-3,5-dimethyl-)

• Product Name: Benzenamine, 2-(difluoromethoxy)-3,5-dimethyl-
• CAS No: 1249253-31-3
• MF: C₉H₁₁F₂NO
• MW: 187.186549425125
• CID: 5295123
• Update Time: 2025-06-03

Benzenamine, 2-(difluoromethoxy)-3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2-(difluoromethoxy)-3,5-dimethylaniline
• Benzenamine, 2-(difluoromethoxy)-3,5-dimethyl-

• Inchi： 1S/C9H11F2NO/c1-5-3-6(2)8(7(12)4-5)13-9(10)11/h3-4,9H,12H2,1-2H3
• InChI Key： BOPQSIARSLJYCW-UHFFFAOYSA-N
• SMILES： FC(OC1C(=CC(C)=CC=1C)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 166
• XLogP3: 2.9
• Topological Polar Surface Area: 35.2

Additional information on Benzenamine, 2-(difluoromethoxy)-3,5-dimethyl-

Comprehensive Overview of Benzenamine, 2-(difluoromethoxy)-3,5-dimethyl- (CAS No. 1249253-31-3)

Benzenamine, 2-(difluoromethoxy)-3,5-dimethyl- (CAS No. 1249253-31-3) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique difluoromethoxy and dimethyl substitutions, offers a wide range of applications due to its structural versatility and chemical stability. Researchers and industry professionals are increasingly exploring its potential in drug development, particularly in the synthesis of novel small-molecule inhibitors and bioactive intermediates.

The growing interest in fluorinated compounds like Benzenamine, 2-(difluoromethoxy)-3,5-dimethyl- stems from their enhanced metabolic stability and bioavailability, which are critical factors in modern drug design. Fluorine incorporation, as seen in the difluoromethoxy group, often improves a molecule's lipophilicity and resistance to enzymatic degradation. This makes the compound a valuable building block in the development of targeted therapies for conditions such as inflammation, oncology, and central nervous system disorders. Recent studies have highlighted its role in the synthesis of kinase inhibitors, a hot topic in precision medicine.

In the agrochemical sector, Benzenamine, 2-(difluoromethoxy)-3,5-dimethyl- is being investigated for its potential as a precursor to crop protection agents. The difluoromethoxy moiety is known to enhance the pesticidal activity of certain compounds, making it a key focus for sustainable agriculture solutions. With the global push toward eco-friendly pesticides, this compound aligns with the demand for chemicals that minimize environmental impact while maintaining efficacy against pests.

From a synthetic chemistry perspective, the compound's electron-rich aromatic ring and sterically hindered structure present intriguing challenges and opportunities for catalysis and functionalization. Researchers are exploring its reactivity under various conditions, including cross-coupling reactions and C-H activation, which are trending topics in organic chemistry. Its stability under harsh conditions also makes it a candidate for high-performance materials, such as polymers and coatings with specialized properties.

The commercial availability of Benzenamine, 2-(difluoromethoxy)-3,5-dimethyl- (CAS No. 1249253-31-3) has expanded its accessibility to laboratories and industries worldwide. Suppliers often highlight its purity and consistency, which are critical for reproducible research and scalable production. As the demand for custom synthesis and contract manufacturing grows, this compound is increasingly listed in catalogs of fine chemical providers catering to drug discovery and material science applications.

Environmental and regulatory considerations are also shaping the discourse around Benzenamine, 2-(difluoromethoxy)-3,5-dimethyl-. While fluorinated compounds are prized for their performance, their persistence in ecosystems has prompted studies on biodegradation pathways and green chemistry alternatives. Companies are investing in sustainable synthesis methods to reduce waste and energy consumption, aligning with global initiatives like the UN Sustainable Development Goals.

In summary, Benzenamine, 2-(difluoromethoxy)-3,5-dimethyl- (CAS No. 1249253-31-3) represents a multifaceted compound with broad applicability across cutting-edge industries. Its unique chemical properties, combined with the rising demand for fluorinated building blocks, position it as a key player in advancing pharmaceutical innovation, agrochemical development, and advanced materials. As research continues to uncover new uses and optimizations, this compound is poised to remain a focal point in scientific and industrial advancements.